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Compound of Interest

Compound Name: 1,2-Dibenzoylbenzene

Cat. No.: B074432

An In-depth Technical Guide to 1,2-
Dibenzoylbenzene

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of 1,2-Dibenzoylbenzene, tailored for researchers, scientists, and professionals
in drug development.

Chemical Structure and IUPAC Name

1,2-Dibenzoylbenzene is an organic compound featuring a central benzene ring substituted
with two adjacent benzoyl groups.[1][2][3][4] Its IUPAC name is (2-benzoylphenyl)
(phenyl)methanone.[1][5][6] The molecule consists of three benzene rings and two ketone
functional groups.

The chemical structure of 1,2-Dibenzoylbenzene is visualized in the diagram below.
Figure 1: Chemical structure of 1,2-Dibenzoylbenzene.

Physicochemical Properties

A summary of the key physicochemical properties of 1,2-Dibenzoylbenzene is presented in
the table below for easy reference and comparison.
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Property Value Source
2-benzoylphenyl

IUPAC Name ( yipheny) [1][5][6]
(phenyl)methanone
0-Dibenzoylbenzene, 2-

Synonyms [L1[21[3][4][ 7]
Benzoylbenzophenone

CAS Number 1159-86-0 [LI21[31[415106117]

Molecular Formula C20H1402 [L1I5161[7]

Molecular Weight 286.33 g/mol [1][617]
White to yellow crystalline

Appearance [5]
powder

Melting Point 142-150 °C [5]
OJLABXSUFRIXFL-

InChl Key [21[3][4][51[6]118]

UHFFFAOYSA-N

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 1,2-

Dibenzoylbenzene. Available data includes Mass Spectrometry, Infrared (IR) Spectroscopy,

and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Technique

Data Highlights

Mass Spectrometry (MS)

Top peaks observed at m/z 209, 77, and 105.[1]

Infrared (IR) Spectroscopy

Spectrum available, typically recorded using a

KBr wafer technique.[1][2]

1H NMR (CDCI3)

Characteristic shifts observed around 7.3-7.7

ppm.[9]

Experimental Protocols

Synthesis of 1,2-Dibenzoylbenzene via Friedel-Crafts Acylation
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While a specific, detailed experimental protocol for the synthesis of 1,2-dibenzoylbenzene was
not found in the initial search, a general and plausible method is the Friedel-Crafts acylation of
benzene with phthaloyl chloride in the presence of a Lewis acid catalyst, such as aluminum
chloride. A similar, well-documented procedure is used for the synthesis of the related isomer,
1,4-dibenzoylbenzene.[10][11]

Materials:

o Phthaloyl chloride

e Benzene (anhydrous)

e Aluminum chloride (anhydrous)

e Hydrochloric acid (concentrated)

e Crushed ice

» Sodium bicarbonate solution

e An appropriate solvent for recrystallization (e.g., dimethylformamide or toluene)[11][12]
Procedure:

 In areaction vessel equipped with a stirrer and a reflux condenser, dissolve phthaloyl
chloride in an excess of anhydrous benzene.

e Slowly add anhydrous aluminum chloride to the solution while stirring. The temperature
should be controlled, as the reaction is exothermic.

 After the addition is complete, heat the reaction mixture under reflux for several hours to
drive the reaction to completion.

o Cool the reaction mixture and then carefully pour it into a mixture of crushed ice and
concentrated hydrochloric acid to decompose the aluminum chloride complex.

o Separate the organic layer. Wash the organic layer sequentially with water, a dilute sodium
bicarbonate solution to remove any remaining acid, and finally with water again.
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e Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).
» Remove the benzene by distillation.

e The crude 1,2-dibenzoylbenzene can then be purified by recrystallization from a suitable

solvent to yield the final product.

The logical workflow for this synthesis is depicted in the following diagram.

Geaotants: Phthaloyl chloride, Benzene, AICIIa

:

GriedeI-Crafts Acylation ReactiorD

[Quenching with HC|/|C€]

[Workup: Separation & Washing]

:

[Purification: Distillation & Recrystallization)

:

Ginal Product: 1,2-Dibenzoylbenzen69

Click to download full resolution via product page

Figure 2: General workflow for the synthesis of 1,2-Dibenzoylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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